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Compound of Interest

Compound Name: N-Chloroacetylglycine

Cat. No.: B556128 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This document provides immediate and essential safety

protocols, operational plans, and disposal procedures for N-Chloroacetylglycine, ensuring the

well-being of laboratory personnel and the integrity of research.

Hazard Identification and Personal Protective
Equipment (PPE)
N-Chloroacetylglycine is a chemical compound that presents several hazards, necessitating

the use of appropriate personal protective equipment (PPE). According to safety data sheets, it

can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

Furthermore, it is classified as toxic if swallowed, in contact with skin, or inhaled, and can

cause severe skin burns and eye damage.[2]

The following table summarizes the recommended PPE for handling N-Chloroacetylglycine in

various laboratory settings.
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Task
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Weighing and

preparing

solutions (in a

fume hood)

Safety glasses

with side shields

or chemical

splash goggles.

Chemical-

resistant gloves

(e.g., nitrile,

neoprene).

Laboratory coat.

Not generally

required if

handled in a

certified chemical

fume hood.

Conducting

reactions

Chemical splash

goggles and a

face shield.

Chemical-

resistant gloves

(e.g., nitrile,

neoprene).

Chemical-

resistant

laboratory coat

or apron.

Required if there

is a potential for

aerosol or vapor

generation

outside of a fume

hood. A NIOSH-

approved

respirator with an

appropriate

cartridge should

be used.

Handling spills

Chemical splash

goggles and a

face shield.

Heavy-duty,

chemical-

resistant gloves.

Chemical-

resistant suit or

coveralls.

A NIOSH-

approved

respirator with an

appropriate

cartridge is

required.

Waste disposal
Chemical splash

goggles.

Chemical-

resistant gloves.
Laboratory coat.

Not generally

required if

handling sealed

waste

containers.

Operational Plan for Safe Handling
Adherence to a strict operational protocol is crucial to minimize exposure and ensure safety.

1. Preparation and Engineering Controls:
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Always handle N-Chloroacetylglycine in a well-ventilated area, preferably within a certified

chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible and in good

working order.

Before starting any work, review the Safety Data Sheet (SDS) for N-Chloroacetylglycine.[2]

[3]

2. Handling Procedures:

Wear the appropriate PPE as detailed in the table above.

When weighing the solid, do so in a fume hood to avoid inhalation of dust particles.

When preparing solutions, slowly add the solid to the solvent to avoid splashing.

Avoid contact with skin, eyes, and clothing.[3]

Do not eat, drink, or smoke in the laboratory area where N-Chloroacetylglycine is handled.

3. Emergency Procedures:

In case of skin contact: Immediately wash the affected area with plenty of soap and water for

at least 15 minutes. Remove contaminated clothing. Seek medical attention.[2][3]

In case of eye contact: Immediately flush the eyes with copious amounts of water for at least

15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if

present and easy to do so. Seek immediate medical attention.[2][3]

In case of inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If

the person is not breathing, give artificial respiration. Seek immediate medical attention.[2][3]

In case of ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth

with water and give them one or two glasses of water to drink. Seek immediate medical

attention.[2][3]
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In case of a spill: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite). Collect the

absorbed material into a sealed, labeled container for hazardous waste disposal. Ventilate

the area and wash the spill site after material pickup is complete.

Disposal Plan
Proper disposal of N-Chloroacetylglycine and its contaminated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste: Unused or waste N-Chloroacetylglycine should be collected in a clearly

labeled, sealed container for hazardous chemical waste. Do not mix with other waste

streams unless compatibility is confirmed.

Contaminated Materials: All materials that have come into contact with N-
Chloroacetylglycine, such as gloves, pipette tips, and absorbent materials from spills,

should be considered hazardous waste.[4] These items must be collected in a designated,

labeled, and sealed hazardous waste container.

Disposal Vendor: All hazardous waste must be disposed of through a licensed and approved

hazardous waste disposal company, in accordance with all federal, state, and local

regulations.[4]

Visual Workflow for Handling N-Chloroacetylglycine
The following diagrams illustrate the standard operating procedure for handling N-
Chloroacetylglycine and the appropriate emergency response to a spill.

Preparation Handling Cleanup & Disposal

Review SDS Don Appropriate PPE Prepare Fume Hood Weigh Chemical Prepare Solution Conduct Experiment Segregate Waste Label Waste Container Store for Pickup Clean Work Area Doff PPE

Click to download full resolution via product page

Diagram 1: Safe Handling Workflow for N-Chloroacetylglycine.
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Diagram 2: Emergency Response Protocol for an N-Chloroacetylglycine Spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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